Cas no 152053-09-3 (Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI))

Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI) structure
152053-09-3 structure
Product Name:Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI)
CAS No:152053-09-3
MF:C11H12Cl2N2O5
MW:323.12938117981
CID:165226
PubChem ID:177925
Update Time:2025-04-19

Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, a-[(dichloromethoxy)methyl]-b-hydroxy-4-nitro- (9CI)
    • 2-(dichloromethoxymethyl)-3-hydroxy-3-(4-nitrophenyl)propanamide
    • acrodontiolamide
    • DTXSID70934409
    • 2-[(Dichloromethoxy)methyl]-3-hydroxy-3-(4-nitrophenyl)propanimidic acid
    • 152053-09-3
    • CHEBI:227736
    • 3-(4-nitrophenyl)-3-hydroxy-4-dichloromethoxyisobutanamide
    • Inchi: 1S/C11H12Cl2N2O5/c12-11(13)20-5-8(10(14)17)9(16)6-1-3-7(4-2-6)15(18)19/h1-4,8-9,11,16H,5H2,(H2,14,17)
    • InChI Key: FHDPTOGOPLCNDA-UHFFFAOYSA-N
    • SMILES: ClC(OCC(C(N)=O)C(C1C=CC(=CC=1)[N+](=O)[O-])O)Cl

Computed Properties

  • Exact Mass: 322.01246
  • Monoisotopic Mass: 322.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.52
  • Boiling Point: 626.5°Cat760mmHg
  • Flash Point: 332.7°C
  • Refractive Index: 1.599
  • PSA: 115.69

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